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Introduction

SR9011 hydrochloride is a potent and specific synthetic agonist for the nuclear receptors

Rev-Erbα (NR1D1) and Rev-Erbβ (NR1D2).[1][2] These receptors are critical components of

the core circadian clock, playing a key role in regulating the expression of genes involved in

metabolism, inflammation, and cellular proliferation.[2][3] By activating Rev-Erb, SR9011

initiates the transcriptional repression of target genes, including the core clock components

BMAL1 and CLOCK.[3][4] This activity makes SR9011 a valuable chemical probe for studying

the interplay between circadian rhythms and physiological processes. Its ability to modulate

metabolic pathways has generated significant interest in its potential therapeutic applications

for metabolic diseases, sleep disorders, and oncology.[1][2][5]

These application notes provide an overview of the mechanism of action of SR9011 and

detailed protocols for key in vitro experiments to assess its biological activity.

Application Notes
Mechanism of Action: The Rev-Erb Signaling Pathway
SR9011 functions by binding to the ligand-binding domain of the Rev-Erbα and Rev-Erbβ

nuclear receptors. The natural ligand for these receptors is heme.[6][7] Upon agonist binding,

Rev-Erb undergoes a conformational change that facilitates the recruitment of a corepressor

complex, typically involving Nuclear Receptor Corepressor 1 (NCoR). This entire complex then
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binds to Rev-Erb response elements (ROREs) in the promoter regions of target genes. The

binding of this repressive complex leads to the inhibition of gene transcription. Among the most

well-characterized target genes are Bmal1 and Clock, whose repression by Rev-Erb is a

fundamental feedback loop in maintaining circadian oscillations.[3][4]
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Caption: SR9011 activates the Rev-Erbα/β-mediated transcriptional repression pathway.

Key In Vitro Applications
Circadian Rhythm Research: Investigating the disruption of clock gene expression and

circadian oscillations in various cell types.[3][4][6]

Metabolic Studies: Assessing the impact on glucose uptake, lipid metabolism, mitochondrial

respiration, and ATP production.[6][8][9]

Oncology Research: Evaluating effects on cell cycle progression, proliferation, and apoptosis

in cancer cell lines.[5][7][10]

Data Presentation: Quantitative Analysis of SR9011
Activity
The following tables summarize key quantitative data for SR9011 hydrochloride from in vitro

studies.

Table 1: SR9011 Hydrochloride In Vitro Activity

Target Assay Type Cell Line IC₅₀ Value Reference

Rev-Erbα

Gal4-
Responsive
Luciferase
Reporter

HEK293 790 nM [3][10]

Rev-Erbβ

Gal4-Responsive

Luciferase

Reporter

HEK293 560 nM [3][10]

| Full-length Rev-Erbα | Bmal1 Promoter Luciferase Reporter | HEK293 | 620 nM |[3][10][11] |

Table 2: Effect of SR9011 on Target Gene and Protein Expression
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Target
Gene/Protein

Cell Type Treatment
Observed
Effect

Reference

Bmal1 mRNA HepG2 cells SR9011 Suppression [3][10][11]

Bmal1, Clock

mRNA
Primary microglia 5 µM SR9011

Disrupted

rhythmic

expression

[6]

Serpine1,

Cyp7a1, Srebf1

mRNA

Primary microglia SR9011
Significant

reduction
[6]

CCNA2 (Cyclin

A) mRNA

Breast cancer

cells
10 µM SR9011 Suppression [7]

| Cyclin A Protein | Breast cancer cells | SR9011 | Suppression |[7] |

Experimental Protocols
The following diagram illustrates a general workflow for conducting in vitro experiments with

SR9011.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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